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Compound of Interest

Compound Name: Aniline hydrochloride

This in-depth guide provides a comprehensive overview of the safety information for Aniline
Hydrochloride (CAS No: 142-04-1), tailored for researchers, scientists, and professionals in
drug development. The information is compiled from various Safety Data Sheets (SDS) to
ensure a thorough understanding of the substance's hazards, handling procedures, and
emergency responses.

Substance Identification

Aniline hydrochloride, also known as anilinium chloride or aniline salt, is the hydrochloride
salt of aniline. It is a white to greenish crystalline solid that may darken upon exposure to air
and light.[1][2] It is commonly used as an intermediate in the synthesis of dyes, such as aniline
black.[1]

Identifier Value

CAS Number 142-04-1[3]

EC Number 205-519-8[3]

Molecular Formula CeHsCIN (or CeH7N-HCI)[3][4]
Molar Mass 129.59 g/mol

Hazard Identification and GHS Classification
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Aniline hydrochloride is classified as a highly hazardous substance. The primary signal word
is "Danger".[3][5] Its classification under the Globally Harmonized System (GHS) involves
multiple hazard categories, indicating significant risks to health and the environment.[6]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

-

Call Ophthalmologis

Take off immediately all Rinse cautiously with water for

contaminated clothing. at least 15 minutes. Rinse mouth with water.

Remove to fresh air.

Call Ophthalmologist

If breathing is irregular or stopped, Rinse skin with plenty of Remove contact lenses, if present

administer artificial respiration. water and soap. and easy to do. Continue rinsing. Do NOT induce vomiting.

Call Ophthalmologist

Call a Physician or
Poison Center Immediately
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Spill Detected

1. Evacuate & Secure Area
Ensure adequate ventilation.

i

2. Wear Appropriate PPE
(Respirator, Gloves, Goggles,
Protective Clothing)

i

3. Contain Spill
Prevent entry into sewers and waterways.

:

4. Clean Up
- Avoid creating dust.
- Sweep or vacuum spilled solid.
- Place in a sealed, labeled container.

i

5. Decontaminate Area
Wash spill site after material pickup is complete.

i

6. Dispose of Waste
Dispose of as hazardous waste according to

local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aniline Hydrochloride: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094754#aniline-hydrochloride-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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